Cas no 2171852-67-6 (2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}oxy)acetic acid)

• Product Name: 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}oxy)acetic acid
• CAS No: 2171852-67-6
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 6452483
• PubChem ID: 165570748
• Update Time: 2025-10-29

2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}oxy)acetic acid
• EN300-1522476
• 2171852-67-6
• 2-({2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}oxy)acetic acid

• Inchi： 1S/C22H22N2O6/c25-19(24-30-13-20(26)27)11-22(9-10-22)23-21(28)29-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,9-13H2,(H,23,28)(H,24,25)(H,26,27)
• InChI Key： DGGRPSQCNKFUBJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NOCC(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}oxy)acetic acid

2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}oxy)acetic acid

2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}oxy)acetic acid, commonly referred to by its CAS number 2171852-67-6, is a complex organic compound with significant applications in the field of organic chemistry and biochemistry. This compound is notable for its unique structure, which incorporates a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a carboxylic acid functional group. These structural features make it a valuable tool in peptide synthesis and other advanced chemical processes.

The compound's structure is characterized by a cyclopropane ring, which is known for its high ring strain and reactivity. This makes it an interesting subject for studies on ring-opening reactions and stereochemical transformations. The presence of the Fmoc group, a widely used protecting group in peptide synthesis, underscores its role in safeguarding amine functionalities during chemical reactions. This feature is particularly important in the synthesis of complex peptides and proteins, where precise control over reactive groups is essential.

Recent advancements in chemical synthesis have further highlighted the potential of this compound in drug discovery and development. Researchers have explored its use as a building block for constructing bioactive molecules with tailored properties. For instance, studies have demonstrated that the integration of the cyclopropyl group into drug candidates can enhance their pharmacokinetic profiles, including improved bioavailability and reduced toxicity.

In addition to its synthetic applications, this compound has also been investigated for its potential in materials science. The unique electronic properties of the Fmoc group and the strained cyclopropane ring make it a candidate for applications in organic electronics and nanotechnology. Ongoing research is focused on understanding how these structural elements can be leveraged to develop novel materials with enhanced performance characteristics.

The synthesis of 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}oxy)acetic acid involves multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other cyclopropanation techniques, followed by the introduction of the Fmoc group via standard amide bond formation protocols. The final step typically involves hydrolysis to introduce the carboxylic acid functionality.

The compound's versatility has led to its use in various research areas, including medicinal chemistry, catalysis, and materials science. Its ability to serve as both a protective group and a reactive moiety makes it an invaluable tool for chemists working on complex molecule construction. Furthermore, its compatibility with modern analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy facilitates detailed structural characterization.

In conclusion, 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}oxy)acetic acid (CAS No.: 2171852-67-6) is a multifaceted compound with wide-ranging applications in contemporary chemistry. Its unique structure and functional groups position it as a key player in advancing both fundamental research and applied technologies. As research continues to uncover new possibilities for this compound, its role in shaping future chemical innovations is expected to grow significantly.